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Compound of Interest

Compound Name: 3-Pentadecylphenol

Cat. No.: B1217947

Technical Support Center: 3-Pentadecylphenol

This technical support center provides researchers, scientists, and drug development
professionals with essential information for the safe handling and disposal of 3-
Pentadecylphenol.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with 3-Pentadecylphenol?

Al: 3-Pentadecylphenol is classified as a hazardous substance. The primary hazards include:
o Harmful if swallowed, in contact with skin, or inhaled[1][2].

» Causes skin irritation and serious eye irritation[1][3].

e May cause respiratory irritation[1][3].

Q2: What personal protective equipment (PPE) is required when handling 3-
Pentadecylphenol?

A2: When handling 3-Pentadecylphenol, it is crucial to wear appropriate personal protective
equipment to prevent exposure. This includes:
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o Eye/Face Protection: Tightly fitting safety goggles or chemical safety goggles conforming to
EN166 (EU) or NIOSH (US) standards[1][3].

» Skin Protection: Chemical-impermeable gloves (e.g., butyl rubber) and protective clothing to
prevent skin contact[1][3][4]. An apron may be necessary when handling larger quantities[4].

» Respiratory Protection: If dust or aerosols are generated, use a NIOSH-approved respirator
with an appropriate filter[1].

e Hand Protection: Always inspect gloves prior to use and wash hands thoroughly after
handling[1].

Q3: How should I properly store 3-Pentadecylphenol in the laboratory?

A3: Store 3-Pentadecylphenol in a tightly closed container in a cool, dry, and well-ventilated
area[1][3]. Keep it away from incompatible substances, foodstuffs, and sources of ignition[1][3]
[5]. It is recommended to store the container in a cool and dark place, at a temperature below
15°C.

Q4: What should | do in case of accidental exposure to 3-Pentadecylphenol?
A4: In case of accidental exposure, follow these first aid measures immediately:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention[3].

o Skin Contact: Remove contaminated clothing immediately. Flush skin with plenty of soap and
water for at least 15 minutes. Seek medical attention[1][3].

e Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention[1][3].

e Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and drink 2-4 cupfuls of milk or water. Seek immediate medical attention[3].

Q5: How do I dispose of 3-Pentadecylphenol waste?
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A5: Dispose of 3-Pentadecylphenol waste in accordance with all applicable local, state, and
federal regulations. The waste should be collected in a suitable, closed container and disposed
of at an appropriate treatment and disposal facility[1]. Do not discharge it into sewer systems or
the environment[1]. Contaminated packaging should be triple-rinsed (or equivalent) and offered
for recycling or reconditioning, or disposed of in a sanitary landfill[1].

Troubleshooting Guide

Issue: | have spilled a small amount of solid 3-Pentadecylphenol on the lab bench.
Solution: For small spills of solid 3-Pentadecylphenol, follow this procedure:

o Alert others in the immediate area of the spill[6].

o Don appropriate PPE, including gloves, safety goggles, and a lab coat[7].

o Contain the spill. Carefully sweep or vacuum the solid material and place it into a suitable,
labeled disposal container[3]. Avoid generating dust[3].

o Decontaminate the area. After removing the bulk of the material, wipe the spill area with a
cloth dampened with a suitable solvent (e.g., 70% isopropanol or ethanol)[6].

» Dispose of waste. All cleanup materials should be placed in a sealed bag and disposed of as
hazardous waste[8].

Wash hands thoroughly after cleanup is complete.

Issue: The 3-Pentadecylphenol in my container has changed color from white/tan to brownish-
purple.

Solution: The appearance of 3-Pentadecylphenol can range from white to tan to brownish-
purple crystals[3]. This color variation is generally not an indication of instability or impurity that
would affect its safe handling. However, if you have concerns about the purity for a specific
experiment, it is recommended to consult the supplier's certificate of analysis or perform an
analytical test to confirm its integrity.

Quantitative Data
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Property Value Reference
Molecular Formula C21H360 [9][10]
Molecular Weight 304.51 g/mol [2][9]
Physical State Solid, crystalline chunks [1][10]
Melting Point 50-53 °C [9][11][12]
Boiling Point 190-195 °C @ 1 mmHg [1][97[11]
Flash Point > 110 °C (> 230 °F) [3][13]
Water Solubility 0.001028 mgll. @ 25 °C [13]

(estimated)

Experimental Protocols

Protocol for a Small-Scale Spill of Solid 3-Pentadecylphenol

e Preparation:

o Ensure a chemical spill kit is readily available.

o Confirm all personnel involved in the cleanup are wearing the appropriate PPE: chemical-

resistant gloves, safety goggles, and a lab coat.

e Procedure:

o

Restrict access to the spill area.

[¢]

as a plastic dustpan and brush.

[¢]

[¢]

wipe the area[6].

Carefully scoop or sweep the spilled solid material to avoid creating dust. Use tools such

Place the collected material into a clearly labeled, sealable hazardous waste container.

If there is any remaining residue, wet a paper towel with 70% isopropanol or ethanol and
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o Place all contaminated cleaning materials (gloves, paper towels, etc.) into the hazardous
waste container.

e Post-Cleanup:
o Seal the hazardous waste container.

o Arrange for proper disposal of the hazardous waste according to your institution's
guidelines.

o Thoroughly wash your hands with soap and water.

Visualizations
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Caption: Workflow for the safe handling and disposal of 3-Pentadecylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1217947?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/3-Pentadecylphenol.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/68146
https://pim-resources.coleparmer.com/sds/95122.pdf
https://www.microcare.com/en-US/Resources/Resource-Center/FAQs/Is-Personal-Protective-Equipment-Required-When-Wor
https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://ehs.wwu.edu/files/2022-05/Phenol_0.pdf
https://ehs.msu.edu/lab-clinic/chem/hazardous-drugs/spill-protocol.html
https://ehs.msu.edu/lab-clinic/chem/hazardous-drugs/spill-protocol.html
https://ehs.utk.edu/wp-content/uploads/2017/06/Hazardous-Waste-Spill-Cleanup.pdf
https://www.nbinno.com/article/other-organic-chemicals/chemical-properties-applications-3-pentadecylphenol-cas-501-24-6-sb
https://labproinc.com/products/3-pentadecylphenol-100g-p1202-100g
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7222643.htm
https://www.chemsrc.com/en/cas/501-24-6_1027818.html
http://www.thegoodscentscompany.com/data/rw1192801.html
https://www.benchchem.com/product/b1217947#safe-handling-and-disposal-procedures-for-3-pentadecylphenol
https://www.benchchem.com/product/b1217947#safe-handling-and-disposal-procedures-for-3-pentadecylphenol
https://www.benchchem.com/product/b1217947#safe-handling-and-disposal-procedures-for-3-pentadecylphenol
https://www.benchchem.com/product/b1217947#safe-handling-and-disposal-procedures-for-3-pentadecylphenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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